Cas no 1402740-34-4 (2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(2-Methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with an isobutoxy group and a tetramethyl dioxaborolane moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stable boronate structure, which enhances handling and storage compared to free boronic acids. The sterically hindered isobutoxy group may improve solubility and reactivity in certain substrates. Its well-defined structure ensures consistent performance in pharmaceutical and materials science applications, where precise functionalization of pyridine-based frameworks is required. The product is typically handled under inert conditions to preserve its reactivity.

2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1402740-34-4 structure

Product Name:2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1402740-34-4

MF:C₁₅H₂₄BNO₃

MW:277.166964530945

CID:5080967

PubChem ID:72221038

Update Time:2025-06-08

2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-ISOBUTOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- 2-(2-METHYLPROPOXY)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- MB19887
- 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- Inchi： 1S/C15H24BNO3/c1-11(2)10-18-13-8-7-12(9-17-13)16-19-14(3,4)15(5,6)20-16/h7-9,11H,10H2,1-6H3
- InChI Key： ZRDCQCXFFNDICT-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(=CC=2)OCC(C)C)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 317
Topological Polar Surface Area: 40.6

2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1706379-0.05g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	0.05g	$160.0	2023-09-20
Enamine	EN300-1706379-0.1g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	0.1g	$238.0	2023-09-20
Enamine	EN300-1706379-0.25g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	0.25g	$339.0	2023-09-20
Enamine	EN300-1706379-0.5g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	0.5g	$535.0	2023-09-20
Enamine	EN300-1706379-1.0g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	1.0g	$685.0	2023-07-10
Enamine	EN300-1706379-2.5g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	2.5g	$1343.0	2023-09-20
Enamine	EN300-1706379-5.0g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	5.0g	$1987.0	2023-07-10
Enamine	EN300-1706379-10.0g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	10.0g	$2946.0	2023-07-10
Enamine	EN300-1706379-1g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	1g	$685.0	2023-09-20
Enamine	EN300-1706379-5g	2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1402740-34-4	95%	5g	$1987.0	2023-09-20

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Additional information on 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Research Brief on 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1402740-34-4)

The compound 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1402740-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of this boronic ester derivative as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the pyridine ring and the tetramethyl-1,3,2-dioxaborolane moiety, make it an attractive building block for the development of targeted therapies. Researchers have successfully employed this compound in Suzuki-Miyaura cross-coupling reactions to generate a diverse array of biologically active molecules with potential applications in oncology and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in inhibiting specific protein kinases involved in cancer progression. The compound's ability to form stable complexes with target proteins, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for further preclinical development.

Another significant advancement comes from recent work in radiopharmaceutical applications. The boronic acid functionality of this compound has been exploited for the development of novel PET imaging agents. Researchers have reported successful radiolabeling of derivatives with fluorine-18, opening new possibilities for non-invasive diagnostic tools in oncology and neurology.

From a synthetic chemistry perspective, recent optimizations in the preparation of 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine have significantly improved yield and purity. New catalytic systems and reaction conditions have been developed that minimize side reactions and enhance the scalability of the synthesis process, making it more attractive for industrial applications.

Looking forward, the compound's unique chemical properties continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology, where it could serve as a warhead for targeted protein degradation. Additionally, its application in the development of covalent inhibitors is being actively pursued by several research groups worldwide.

In conclusion, 2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1402740-34-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and applications underscore its importance as a versatile building block for drug discovery. Continued research in this area is expected to yield novel therapeutic agents and diagnostic tools that could significantly impact patient care in various disease areas.